Cas no 2097890-91-8 (6-Methyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one)

• Product Name: 6-Methyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
• CAS No: 2097890-91-8
• MF: C₁₅H₂₅N₃O
• MW: 263.37850356102
• CID: 5462059
• Update Time: 2025-05-20

6-Methyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one Chemical and Physical Properties

Names and Identifiers

• 6-methyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one
• 6-methyl-2-[[1-(2-methylpropyl)piperidin-4-yl]methyl]pyridazin-3-one
• 6-Methyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

• Inchi： 1S/C15H25N3O/c1-12(2)10-17-8-6-14(7-9-17)11-18-15(19)5-4-13(3)16-18/h4-5,12,14H,6-11H2,1-3H3
• InChI Key： PRGNSMWOPKWIIZ-UHFFFAOYSA-N
• SMILES： O=C1C=CC(C)=NN1CC1CCN(CC(C)C)CC1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 379
• XLogP3: 1.9
• Topological Polar Surface Area: 35.9

Additional information on 6-Methyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one

6-Methyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one: A Comprehensive Overview

The compound 6-Methyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one, identified by the CAS number 2097890-91-8, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of dihydropyridazines, which are known for their versatile structures and diverse functionalities. The molecule's structure is characterized by a dihydropyridazine ring system, a methyl group at position 6, and a piperidine substituent at position 2. The piperidine ring itself is substituted with a 2-methylpropyl group, adding further complexity and potential reactivity to the molecule.

Recent studies have highlighted the importance of dihydropyridazines in drug discovery and development. These compounds are often explored for their ability to modulate various biological targets, including enzymes, receptors, and ion channels. The presence of the piperidine moiety in this compound suggests potential interactions with G-protein coupled receptors (GPCRs), which are critical targets in the treatment of numerous diseases such as hypertension, anxiety, and pain. Additionally, the methyl groups present in the structure may contribute to lipophilicity, enhancing the compound's ability to cross biological membranes and access intracellular targets.

The synthesis of 6-Methyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one involves a multi-step process that typically begins with the preparation of the dihydropyridazine core. This is often achieved through cyclization reactions involving appropriate diamine precursors. Subsequent steps involve functionalization of the core structure to introduce the methyl and piperidine substituents. The use of microwave-assisted synthesis has been reported to significantly accelerate these steps while maintaining high yields and purity levels.

From a pharmacological perspective, this compound has shown promise in preclinical studies as a potential modulator of voltage-gated calcium channels (VGCCs). These channels play a pivotal role in regulating cellular calcium signaling, which is essential for processes such as neurotransmitter release and muscle contraction. By targeting VGCCs, this compound could potentially be developed into a therapeutic agent for conditions like cardiovascular diseases and neurodegenerative disorders.

Moreover, computational studies have revealed that the compound exhibits favorable pharmacokinetic properties. Molecular docking simulations suggest that it has good binding affinity to several drug transporters, which may enhance its bioavailability when administered orally. Additionally, in silico toxicity predictions indicate that this compound is unlikely to pose significant risks of hepatotoxicity or nephrotoxicity at therapeutic doses.

In terms of structural analysis, the compound's dihydropyridazine ring system contributes to its aromaticity and planarity, which are crucial for its interactions with biological targets. The piperidine ring introduces rigidity into the molecule while also providing additional sites for hydrogen bonding and hydrophobic interactions. These properties collectively enhance the compound's ability to engage with its target proteins in a specific manner.

The application of advanced spectroscopic techniques such as NMR and X-ray crystallography has provided detailed insights into the three-dimensional structure of this compound. These studies have confirmed that the molecule adopts a conformation that maximizes van der Waals interactions between its substituents while minimizing steric hindrance within the dihydropyridazine ring system.

In conclusion, 6-Methyl-2-{[1-(2-methylpropyl)piperidin-4-yl]methyl}-2,3-dihydropyridazin-3-one represents an intriguing candidate for further exploration in drug discovery research. Its unique structural features and promising pharmacological profile make it an attractive target for developing novel therapeutics across multiple therapeutic areas.